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An In-depth Technical Guide to the Synthesis of Zinc Lactate from Lactic Acid and Zinc Oxide

Introduction
Zinc lactate, the zinc salt of lactic acid, is a compound of significant interest in the

pharmaceutical, nutraceutical, and food industries. It serves as a bioavailable source of zinc, a

vital trace element for numerous physiological functions, including immune response and

antioxidant defense.[1] Its applications range from dietary supplements and food additives to

dental care products like toothpaste and mouthwash.[2][3] The synthesis of zinc lactate is

most commonly achieved through the direct reaction of lactic acid with zinc oxide.[1][2] This

process is favored for its simplicity and the high purity of the resulting product.

This technical guide provides a comprehensive overview of the synthesis of zinc lactate from

lactic acid and zinc oxide, designed for researchers, scientists, and professionals in drug

development. It details the underlying chemistry, experimental protocols, key reaction

parameters, and methods for product isolation and characterization.

Chemical Reaction and Stoichiometry
The synthesis is based on a straightforward acid-base neutralization reaction. Two molecules

of lactic acid react with one molecule of zinc oxide to produce one molecule of zinc lactate and

one molecule of water.[2]

Reaction: 2CH₃CH(OH)COOH + ZnO → Zn(C₃H₅O₃)₂ + H₂O[2]
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Molar Masses:

Lactic Acid (C₃H₆O₃): 90.08 g/mol

Zinc Oxide (ZnO): 81.38 g/mol

Zinc Lactate (C₆H₁₀ZnO₆): 243.5 g/mol (anhydrous)[4]

Zinc Lactate Dihydrate (Zn(C₃H₅O₃)₂ · 2H₂O): 279.56 g/mol

The stoichiometry dictates a 2:1 molar ratio of lactic acid to zinc oxide. The product often

crystallizes as a dihydrate.[2]

Physicochemical Properties
Zinc lactate is typically a white to almost-white fine powder or crystalline substance with a

slight, characteristic odor.[2][5] Its properties are summarized in the table below.

Property Value Source(s)

Chemical Formula C₆H₁₀ZnO₆ (anhydrous) [2]

Zn(C₃H₅O₃)₂ · 2H₂O

(dihydrate)
[2][5]

Molar Mass 243.5 g/mol (anhydrous) [4]

Appearance
White to almost white fine

powder/crystals
[2][5]

Solubility
Highly soluble in water,

insoluble in ethanol
[2]

Melting Point >256°C (sublimes) [6]

pH (1% solution) ~6.0 [7]

Zinc Content (min.) 21.5 - 21.6% [7][8]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1594389?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-Lactate
https://www.benchchem.com/product/b1594389?utm_src=pdf-body
https://en.wikipedia.org/wiki/Zinc_lactate
https://www.benchchem.com/product/b1594389?utm_src=pdf-body
https://en.wikipedia.org/wiki/Zinc_lactate
http://www.china-musashino.com/Public/userfiles/files/L-Zinc%20Lactate(FG).pdf
https://en.wikipedia.org/wiki/Zinc_lactate
https://en.wikipedia.org/wiki/Zinc_lactate
http://www.china-musashino.com/Public/userfiles/files/L-Zinc%20Lactate(FG).pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-Lactate
https://en.wikipedia.org/wiki/Zinc_lactate
http://www.china-musashino.com/Public/userfiles/files/L-Zinc%20Lactate(FG).pdf
https://en.wikipedia.org/wiki/Zinc_lactate
https://www.formulationbio.com/zinc-lactate-item-2731.html
https://www.lohmann-minerals.com/products/product-finder/zinc-lactate/
https://www.lohmann-minerals.com/products/product-finder/zinc-lactate/
https://patents.google.com/patent/CN101643406B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Two primary protocols are detailed below: a standard aqueous synthesis followed by

crystallization, and an alternative process involving spray drying for direct powder production.

Protocol 1: Aqueous Synthesis and Crystallization
This method involves the direct reaction in an aqueous medium, followed by isolation and

purification of the crystalline product.

Materials:

Zinc Oxide (ZnO), high purity (e.g., feed grade, >98%)[8]

Lactic Acid (C₃H₆O₃), aqueous solution (e.g., food grade, >80%)[8]

Potable or distilled water[8]

Procedure:

Reagent Preparation: Prepare a calculated amount of lactic acid solution in a reaction

vessel. The molar ratio should be slightly in excess of 2:1 for lactic acid to zinc oxide to

ensure complete conversion of the oxide.

Reaction: Gradually add the zinc oxide powder to the stirred lactic acid solution in the

reaction kettle.[8] The reaction is exothermic. Control the temperature, if necessary, with a

cooling jacket. Some protocols suggest operating at elevated temperatures (50-75°C) to

increase the reaction rate.[9][10]

Reaction Completion: Continue stirring the mixture until all the zinc oxide has dissolved and

the reaction is complete. The endpoint can be determined by the cessation of heat evolution

and the clarity of the solution. The final pH of the solution may be in the range of 6 to 10.[9]

[10]

Isolation: Separate the resulting zinc lactate from the solution.

Crystallization: Cool the solution to induce crystallization of zinc lactate dihydrate.

Centrifugation/Filtration: Isolate the crystals from the mother liquor via centrifugation or

filtration.[8] The mother liquor can be recycled to improve raw material efficiency and
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reduce waste.[8]

Purification: Wash the isolated crystals with cold distilled water to remove any unreacted

starting materials or impurities.

Drying: Dry the purified crystals in an oven at a controlled temperature (e.g., 80-100°C) to

obtain the final zinc lactate powder.[11]

Protocol 2: Synthesis and Spray Drying
This method is suitable for producing a fine, highly soluble powder directly from the reaction

mixture.[12]

Procedure:

Slurry Preparation: React lactic acid with zinc oxide in an aqueous medium to obtain a zinc
lactate solution or slurry.[12] A typical concentration for the slurry feed is between 10-70

wt%, for example, 35 wt% zinc lactate.[12]

Pre-treatment (Optional): The feed stream may be passed through a milling step to control

the crystal size within the slurry.[12]

Atomization: Feed the slurry into a spray dryer. The slurry is atomized into fine droplets using

a high-pressure nozzle (e.g., 80 to 250 bar) or a two-fluid nozzle.[12]

Drying: The atomized droplets are introduced into a stream of hot air, causing rapid

evaporation of water and formation of dry zinc lactate powder. The inlet temperature of the

dryer can range from 100 to 120°C.[12]

Collection: The dried powder is collected from the drying chamber. This method produces a

powder with improved flowability and dissolution rates compared to conventional

crystallization.[12]

Key Synthesis Parameters and Data
The efficiency of the synthesis and the quality of the final product are influenced by several key

parameters.
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Parameter
Recommended
Specification /
Range

Rationale & Impact Source(s)

ZnO Purity >98% (Feed Grade)

High purity starting

material minimizes

contaminants in the

final product.

[8]

Lactic Acid Purity >80% (Food Grade)

Ensures a high-quality

final product suitable

for target applications.

[8]

Molar Ratio 2:1 (Lactic Acid : ZnO)

Stoichiometric ratio for

the reaction. A slight

excess of lactic acid

can ensure complete

ZnO conversion.

[2]

Temperature
Room Temperature to

75°C

Higher temperatures

can increase the

reaction rate, but may

require cooling to

manage the

exothermic process.

[9][10]

Final pH 6 - 10

Indicates the

completion of the

neutralization

reaction.

[9][10]

Product Purity >98.3%

A high-purity product

is often required,

especially for food and

pharmaceutical

grades.

[8]

Visualizations: Workflows and Relationships
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Experimental Workflow Diagram
The following diagram illustrates the general workflow for the aqueous synthesis of zinc
lactate.

Inputs
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Caption: General workflow for the synthesis of zinc lactate via aqueous reaction.

Parameter Influence Diagram
This diagram shows the logical relationship between key synthesis parameters and the

resulting product characteristics.
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Caption: Influence of input parameters on the final product characteristics.

Conclusion
The synthesis of zinc lactate from zinc oxide and lactic acid is a robust and scalable process.

By carefully controlling key parameters such as reactant purity, molar ratio, and temperature, a

high-purity product suitable for a variety of high-value applications can be consistently

manufactured. The choice between a conventional crystallization process and a more

advanced spray-drying technique depends on the desired physical properties of the final

powder, such as particle size and dissolution rate. This guide provides the fundamental

protocols and data necessary for the successful laboratory-scale synthesis and industrial-scale

production of zinc lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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